
Personal protective equipment for handling 1,2-
Epoxy-4-vinylcyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Epoxy-4-vinylcyclohexane

Cat. No.: B086537 Get Quote

Essential Safety and Handling Guide for 1,2-Epoxy-
4-vinylcyclohexane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1,2-Epoxy-4-
vinylcyclohexane (also known as 4-Vinyl-1-cyclohexene 1,2-epoxide), a reactive cyclic

epoxide used in various polymer chemistry applications. Adherence to these protocols is

essential for ensuring laboratory safety and operational integrity.

Physicochemical and Toxicity Data
A summary of key quantitative data for 1,2-Epoxy-4-vinylcyclohexane is presented below for

easy reference.
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Property Value Reference

Chemical Formula C₈H₁₂O [1]

Physical State Liquid [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 169 °C [3][4]

Melting Point -99.99 °C [3]

Flash Point 46 °C (114.8 °F) - closed cup [3][4]

Density 0.952 g/mL at 25 °C [3][4]

Acute Oral Toxicity (Rat LD50)
1.904 - 1.92 g/kg (Harmful if

swallowed)
[3][5]

Acute Dermal Toxicity (Rabbit

LD50)
2,716.8 mg/kg (Minimally toxic) [5]

Storage Temperature
2-8°C in a cool, dry, and well-

ventilated place
[2][3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,2-Epoxy-4-
vinylcyclohexane to minimize exposure and ensure personal safety.[1][6]
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Protection Type Specification

Hand Protection Neoprene or nitrile rubber gloves.[1][6]

Eye Protection
Chemical goggles or a face shield.[1][3] Contact

lenses should not be worn.[1][6]

Skin and Body

Wear suitable protective clothing, such as a lab

coat or a complete suit protecting against

chemicals.[1][3]

Respiratory

A NIOSH-certified organic vapor (black

cartridge) respirator is recommended where

inhalation may occur.[1]

Emergency eye wash fountains and safety showers must be readily available in the immediate

vicinity of any potential exposure.[1][6]

Experimental Protocols: Handling and Disposal
Strict adherence to the following procedures is crucial for the safe handling and disposal of 1,2-
Epoxy-4-vinylcyclohexane.

Safe Handling Protocol
Ventilation: Always handle this chemical in a well-ventilated area or under a chemical fume

hood to prevent the accumulation of vapors.[1][2]

Ignition Sources: This is a flammable liquid and vapor. Keep away from heat, sparks, open

flames, and other ignition sources.[1][2][5] Use non-sparking tools and explosion-proof

equipment.[1][5][7]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[1][2][6]

Personal Hygiene: Avoid all eye and skin contact.[1][6] Do not breathe vapor or mist.[1][6] Do

not eat, drink, or smoke when using this product.[6] Wash hands and other exposed areas

with mild soap and water before breaks and after finishing work.[1]
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Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as acids, amines, and oxidizing agents.[1][6] Keep containers tightly closed and upright

to prevent leakage.[3] Recommended storage temperature is 2-8°C.[3][4]

Disposal Plan
Waste Characterization: Unused 1,2-Epoxy-4-vinylcyclohexane is considered hazardous

waste.

Container Management: Handle empty containers with care as they may contain flammable

residual vapors.[1][6]

Disposal Method: Dispose of the chemical and its container in accordance with local, state,

and federal regulations. This typically involves incineration by a licensed waste disposal

company.[5][6] Do not dispose of waste into sewers.[6]

Contaminated Materials: Any materials used to clean up spills, such as absorbents, should

be collected in an appropriate container for disposal.[1]

Emergency Procedures
First-Aid Measures

Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing

position. If feeling unwell, seek medical advice.[1][6]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water. Seek medical advice if irritation persists.[1][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1][6]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3][6]

Spill Response Workflow
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The following diagram outlines the procedural steps for managing a spill of 1,2-Epoxy-4-
vinylcyclohexane.

Immediate Response

Containment & Cleanup

Disposal

Post-Cleanup

Spill Occurs

Evacuate unnecessary personnel

Eliminate all ignition sources

Ensure adequate ventilation

Don appropriate PPE

Contain spill with dikes or absorbents

Collect with absorbent material using non-sparking tools

Place waste in a sealed, labeled container

Dispose of waste according to regulations

Decontaminate the area and equipment

Report the incident
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Click to download full resolution via product page

Caption: Workflow for handling a spill of 1,2-Epoxy-4-vinylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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